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Compound of Interest

Compound Name: Nooglutil

Cat. No.: B1679844

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nooglutil, also known as N-(5-hydroxynicotinoyl)-L-glutamic acid (CAS No. 112193-35-8), is a
nootropic agent with potential applications in neuroscience research. As a positive allosteric
modulator of a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors,
Nooglutil is of interest for studying glutamatergic neurotransmission and its role in cognitive
processes. These application notes provide a detailed protocol for the dissolution of Nooglutil
for use in various in vitro assays, along with an overview of its mechanism of action and
relevant experimental workflows.

Physicochemical Properties and Solubility

Nooglutil is a white powder. While precise quantitative solubility data is not widely published,
existing literature indicates that it is soluble in water and dilute aqueous solutions of acids and
alkalis. It is generally considered insoluble in most organic solvents. Due to its glutamic acid
moiety, the stability of Nooglutil in aqueous solutions may be a consideration over extended
periods, particularly at elevated temperatures, where cyclization to a pyrrolidone carboxylic acid
derivative could potentially occur. It is recommended to prepare fresh solutions for each
experiment or store aliquots at -20°C or -80°C for short-term and long-term storage,
respectively.

Table 1: Solubility and Storage Recommendations for Nooglutil
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. Recommended
. Anticipated .
Solvent/Vehicle o Stock Storage Conditions
Solubility .
Concentration
Sterile, Deionized Prepare fresh or store
Soluble 1-10 mM
Water at<-20°C
Phosphate-Buffered Prepare fresh or store
) Soluble 1-10 mM
Saline (PBS), pH 7.4 at<-20°C
Dimethyl Sulfoxide ] < -20°C for long-term
Likely Soluble 10-50 mM
(DMSO) storage

Note: The recommended concentrations are starting points. The optimal concentration may
vary depending on the specific experimental requirements and the observed solubility in the
chosen solvent.

Mechanism of Action: AMPA Receptor Modulation

Nooglutil acts as a positive allosteric modulator of AMPA receptors. This means it binds to a
site on the receptor distinct from the glutamate binding site and enhances the receptor's
response to glutamate. This potentiation of AMPA receptor activity can lead to increased
excitatory postsynaptic potentials and may influence downstream signaling cascades involved
in synaptic plasticity, learning, and memory. The glutamatergic system is intricately linked with
other neurotransmitter systems, including the dopaminergic system, suggesting that the effects
of Nooglutil may extend to modulate dopamine-related signaling pathways indirectly.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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